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Compound of Interest

Compound Name: 2-Mercaptobenzoxazole

Cat. No.: B050546

An In-depth Technical Guide to 2-Mercaptobenzoxazole

Core Compound Identity

CAS Number: 2382-96-9[1][2][3][4]

Chemical Structure: 2-Mercaptobenzoxazole is a heterocyclic organic compound featuring a

fused benzene and oxazole ring system, with a thiol group attached to the carbon atom at the

2-position.[1][5] It exists in tautomeric forms, predominantly as the thione under standard
conditions.[1]

IUPAC Name: 3H-1,3-benzoxazole-2-thione[1]

Synonyms: 2-Benzoxazolethiol, Benzo[d]oxazole-2-thiol, 1,3-Benzoxazole-2(3H)-thione[2][3]

[4]
Molecular Formula: C7HsNOS[1][2]

SMILES: C1=CC=C2C(=C1)NC(=S)02[1]

Physicochemical Properties

The quantitative physicochemical data for 2-Mercaptobenzoxazole are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Weight 151.19 g/mol [1112][3]

Beige or white to off-white
Appearance _ [1][6]
crystalline powder

Melting Point 192-195 °C [1][4]
Boiling Point 247.3 °C at 760 mmHg [4]
Density 1.41 g/lcm? [4]
Water Solubility Slightly soluble [4]
Flash Point 103.4 °C [4]
EC Number 219-191-9 [4]
MDL Number MFCD00005769 [3]

Experimental Protocols
Synthesis of 2-Mercaptobenzoxazole ()

This protocol details the synthesis of the core compound from 2-aminophenol, a widely cited
method.[7]

Materials:

2-Aminophenol (10.91 g)

Carbon Disulfide (6.19 ml)

Potassium Hydroxide (5.65 Q)

95% Ethanol (100 ml)

Deionized Water (15 ml)

Activated Charcoal
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5% Glacial Acetic Acid

Procedure:

Combine 10.91 g of 2-aminophenol, 6.19 ml of carbon disulfide, 5.65 g of potassium
hydroxide, and 15 ml of water in a 250 ml round-bottom flask.[7]

Add 100 ml of 95% ethanol and reflux the mixture for 3 to 4 hours.[7]

Carefully add a small amount of activated charcoal to the mixture and continue refluxing for
an additional 10 minutes.[7]

Filter the hot solution to remove the charcoal.[7]

Heat the filtrate to 70-80 °C and add 100 ml of warm water, followed by the addition of 5%
glacial acetic acid while stirring rapidly.[7]

The product will precipitate as crystals. To maximize crystallization, refrigerate the mixture for
3 hours.[7]

Collect the product by filtration, wash with cold water, and dry.[7]

Recrystallize the dried product from ethanol to obtain pure 2-Mercaptobenzoxazole.[7]

Synthesis of Schiff Base Derivatives for Biological
Screening

This protocol outlines a general multi-step procedure to synthesize Schiff base derivatives of 2-

Mercaptobenzoxazole, which are often evaluated for antimicrobial activity.[7][8]

Step 1: Preparation of Ethyl-2-(benzo[d]oxazol-2-ylthio)acetate (I1)

Reflux equimolar amounts of the synthesized 2-Mercaptobenzoxazole (I) and ethyl
chloroacetate in ethanol for 6-8 hours.[7][8]

Cool the reaction mixture in an ice bath and stir vigorously to induce precipitation.[7]

Filter the precipitate, wash thoroughly with water, and dry.[7]
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» Recrystallize the product from ethanol.[7]
Step 2: Preparation of 2-(benzo[d]oxazol-2-ylthio)acetohydrazide (111)

» Dissolve equimolar quantities of the ester from Step 1 (Il) and 99% hydrazine hydrate in
methanol.[7][8]

 Allow the solution to stand at room temperature for 20-22 hours.[7]

e The resulting hydrazide product (I11) will precipitate. Collect it by filtration and dry.

Step 3: Preparation of Schiff's Bases (IvVa-d)

o React the acetohydrazide (Ill) with various substituted aromatic aldehydes in ethanol.[7][9]
» Add a few drops of glacial acetic acid to catalyze the reaction.[7]

o Reflux the mixture for an appropriate time until the reaction is complete (monitored by TLC).
[10]

o Cool the mixture, and the Schiff base product will precipitate.

« Filter, wash, and recrystallize the final product from a suitable solvent.[7]

Applications in Research and Drug Development

2-Mercaptobenzoxazole and its derivatives are versatile scaffolds in medicinal chemistry and
materials science.

» Antimicrobial and Antifungal Activity: The benzoxazole nucleus is a cornerstone in the
development of antimicrobial agents.[11] Derivatives have shown significant activity against
various Gram-positive and Gram-negative bacteria, including E. coli, S. aureus, and K.
pneumoniae, as well as fungal strains like C. albicans.[1][7][12]

» Anticancer and Antitumor Activity: Substituted derivatives of 2-Mercaptobenzoxazole have
demonstrated cytotoxic effects against several cancer cell lines, including hepatocellular
carcinoma (HepG2) and breast cancer (MCF-7, MDA-MB-231).[1][8][12] Some derivatives
act as multi-kinase inhibitors, targeting enzymes like EGFR, HER2, and VEGFRZ2, and can
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induce apoptosis in cancer cells.[8] N-mustard derivatives have also shown promise as
antitumor agents.[13]

o Corrosion Inhibition: The compound is an effective corrosion inhibitor for metals such as
copper and steel.[1][14] It functions by adsorbing onto the metal surface and forming a
protective film that prevents interaction with corrosive agents.[1][14]

 Industrial Applications: It is widely used as an accelerator in the sulfur vulcanization process
for rubber, enhancing its durability.[1][6] It also serves as a building block for dyes,
agrochemicals, and other specialized organic compounds.[6][14]

Signaling Pathways and Experimental Workflows

The synthesis of biologically active derivatives from 2-Mercaptobenzoxazole follows a logical
and repeatable workflow. The diagram below illustrates the multi-step synthesis pathway to
generate a library of Schiff base derivatives for subsequent biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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